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Compound of Interest

Compound Name: BAY1082439

Cat. No.: B611978

Introduction

BAY1082439 is an orally bioavailable, selective inhibitor of phosphoinositide 3-kinase (PI13K)
with potent activity against PI3Ka, PI3K[3, and PI3Kd isoforms.[1][2][3] The PI3BK/AKT/mTOR
signaling pathway is a critical regulator of cell proliferation, survival, and growth; its aberrant
activation is a frequent event in many cancers, often due to loss of the tumor suppressor PTEN
or activating mutations in the PIK3CA gene.[1][4][5] BAY1082439 has demonstrated significant
anti-tumor activity by blocking this pathway, leading to the inhibition of cell growth and the
induction of apoptosis.[2][3][6]

Ki67 is a nuclear protein that is strictly associated with cell proliferation and is expressed during
all active phases of the cell cycle (G1, S, G2, and M), but is absent in resting cells (G0).[7]
Consequently, the Ki67 labeling index, as determined by immunohistochemistry (IHC), is a
widely used and reliable marker to assess the proliferative activity of cells within a tumor.

Principle of Application

The primary application of Ki67 IHC staining in the context of BAY1082439 treatment is to
pharmacodynamically assess the compound's anti-proliferative efficacy. By inhibiting the
PI3K/AKT pathway, BAY1082439 is expected to block the G1/S cell cycle transition, thereby
reducing the fraction of actively dividing cells.[3][6] A quantitative analysis of Ki67-positive cells
in tumor tissue before and after treatment with BAY1082439 can provide a robust measure of
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the drug's biological effect. A significant reduction in the Ki67 labeling index post-treatment
serves as a key biomarker for the intended anti-proliferative activity of BAY1082439.[3][8] This
method is applicable to both preclinical animal models and clinical trial samples.[8]

Signaling Pathway and Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

